Methyl N-(4-chlorophenyl)-N-[(4-methylphenyl)sulfonyl]glycinate

• IUPAC Name: methyl 2-(4-chloro-N-(4-methylphenyl)sulfonylanilino)acetate
• InChI: InChI=1S/C16H16ClNO4S/c1-12-3-9-15(10-4-12)23(20,21)18(11-16(19)22-2)14-7-5-13(17)6-8-14/h3-10H,11H2,1-2H3
• InChI Key: WMSBSRKQCRJSMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)OC)C2=CC=C(C=C2)Cl
• Molecular Formula: C16H16ClNO4S
• Molecular Weight: 353.8 g/mol

Description

Methyl N-(4-chlorophenyl)-N-[(4-methylphenyl)sulfonyl]glycinate, also known as MCN-017, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a glycine transporter 1 (GlyT1) inhibitor, which means it has the ability to increase the concentration of glycine in the brain. Glycine is an important neurotransmitter that plays a crucial role in the regulation of various physiological processes, including memory, cognition, and mood. Therefore, MCN-017 has the potential to be a valuable tool in the treatment of various neurological and psychiatric disorders.

Scientific Research Applications

Synthesis and Characterization Research in this area explores the synthesis of complex sulfone and sulfoxide compounds, aiming to understand their chemical behavior and potential for creating new materials. For example, the synthesis of poly(thiophenylene sulfonic acid) demonstrates the creation of polymers with high sulfonation levels, leading to materials with good water affinity and excellent proton conductivity (Miyatake et al., 1997). Similarly, studies on the crystal and molecular structure of methyl-(4-chlorophenyl)sulfone provide foundational knowledge on the structural aspects of sulfones, which is crucial for the development of materials with desired properties (Adamovich et al., 2017).

Environmental and Biological Applications Research extends into the environmental and biological implications of sulfone and sulfoxide derivatives. The development of analytical methods for detecting polychlorinated aryl methyl sulfone metabolites and polychlorinated hydrocarbon contaminants in biological matrices highlights the environmental relevance of these compounds (Letcher et al., 1995). This type of research is crucial for understanding the accumulation and impact of environmental pollutants.

Material Science and Engineering The application of sulfone and sulfoxide derivatives in material science is evident through studies on polymer electrolytes and other advanced materials. For instance, guanidinium-functionalized poly(arylene ether sulfone) anion exchange polymer electrolytes represent a step forward in the development of materials for energy storage and conversion devices (Kim et al., 2011). These studies showcase the versatility and potential of sulfone-containing compounds in various technological applications.